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Compound of Interest

Compound Name: 1-Bromopentane

Cat. No.: B041390

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for 1-
Bromopentane (n-amyl bromide), a common reagent in organic synthesis. Adherence to these
guidelines is crucial for ensuring laboratory safety and minimizing risks associated with the use

of this chemical.

Chemical Identification and Properties

1-Bromopentane is a colorless to light yellow liquid.[1][2] It is flammable and incompatible with
strong oxidizing agents and strong bases.[3][4]

Table 1: Physical and Chemical Properties of 1-Bromopentane
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Property Value
CAS Number 110-53-2[5]
Molecular Formula C5H11Br[3]

Molar Mass 151.04 g/mol [2]

Appearance Clear, colorless to faint yellow liquid[1]
Melting Point -95 °C (lit.)[4]

Boiling Point 130 °C (lit.)[4]

Flash Point 31 °C (87.8 °F)[1][3]

Autoignition Temperature

206 °C (402.8 °F)[1]

Density

1.218 g/mL at 25 °C (lit.)[4]

Vapor Pressure

12.6 mmHg at 25°CJ[3][6]

Water Solubility

Insoluble[3]

Solubility

Soluble in alcohol, miscible with ether[3]

Hazard Identification and GHS Classification

1-Bromopentane is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Table 2: GHS Classification of 1-Bromopentane
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Category Classification Pictogram Signal Word
Flammable Liquids Category 3[7] GHSO02 Warning[2]
Skin .

) o Category 2[7] GHSO07 Warning[2]
Corrosion/Irritation
Serious Eye ]

o Category 2[7] GHSO07 Warning[2]

Damage/Eye Irritation
Specific Target Organ Category 3
Toxicity (Single (Respiratory system) GHSO07 Warning[2]
Exposure) [7]
Hazardous to the
Aquatic Environment Category 2[8] GHS09 Warning[9]

(Long-term)

Hazard Statements:

e H226: Flammable liquid and vapor.[2]

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation.[2]

e H411: Toxic to aquatic life with long lasting effects.[3][9]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

various safety data sheets.[10] Key precautions include avoiding contact with skin and eyes,

preventing inhalation of vapors, and keeping the substance away from ignition sources.[10]

Toxicology and Health Effects

Exposure to 1-Bromopentane can cause irritation to the skin, eyes, and respiratory tract.[1]

Ingestion may lead to gastrointestinal irritation.[1]
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Table 3: Acute Toxicity Data for 1-Bromopentane

Route Species Value

Oral (LD50) Rat 1850 mg/kg[1]

Oral (LD50) Mouse 1300 mg/kg[1]
Inhalation (LC50) Rat 47600 mg/m3/2H[1][6]
Inhalation (LC50) Mouse 21800 mg/ms3/2H[1]

Handling and Storage Protocols

Proper handling and storage are paramount to ensure safety.

Handling:

Work in a well-ventilated area.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a flammables area.[1][5]

Use spark-proof tools and explosion-proof equipment.[1]

Ground and bond containers when transferring material to prevent static discharge.[1][2]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from heat, sparks, and open flames.[1]

Incompatible materials include strong oxidizing agents and strong bases.[1]

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling 1-Bromopentane:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

[7]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
Impervious clothing and flame-retardant antistatic protective clothing are recommended.[7]

e Respiratory Protection: If ventilation is inadequate, use a respirator that follows OSHA
respirator regulations or European Standard EN 149.[1]

Emergency Procedures
First-Aid Measures:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical aid immediately.[1]

o Skin: Get medical aid. Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes.[1]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce
vomiting. Get medical aid.[1][2]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.[1]

Fire-Fighting Measures:

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[1][2] Do not use a heavy water stream.[2]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1] Vapors are heavier than air and may form explosive mixtures with air.

Accidental Release Measures:
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e Personal Precautions: Evacuate unnecessary personnel.[2] Use personal protective
equipment.[5] Remove all sources of ignition.[1]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[10]

e Methods for Cleaning Up: Absorb the spill with inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable container for disposal.[1] Use non-sparking tools.[2]

Below is a logical workflow for handling a 1-Bromopentane spill.
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Initial Actions

Evacuate non-essential personnel

l

Remove all ignition sources
(sparks, flames, heat)

l

Ensure adequate ventilation

Containmen% & Cleanup

Don appropriate PPE
(gloves, goggles, respirator)

l

Contain the spill with
inert absorbent material

l

Absorb the spilled liquid

l

Collect absorbed material
with non-sparking tools

Disposal

Place waste in a
sealed, labeled container

;

Dispose of waste according to
local/national regulations

Click to download full resolution via product page

Caption: Workflow for handling a 1-Bromopentane spill.
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Disposal Considerations

Dispose of 1-Bromopentane and its containers in accordance with local, regional, and national
regulations.[2] It is recommended to use a licensed disposal company.[10] Do not empty into
drains.[3]

Transport Information

1-Bromopentane is regulated for transport.

UN Number: 1993[9]

Proper Shipping Name: FLAMMABLE LIQUID, N.O.S. (1-Bromopentane)[7]

Transport Hazard Class: 3[2]

Packing Group: ll1[7]

This guide is intended to provide comprehensive safety information for trained professionals.
Always refer to the most current Safety Data Sheet (SDS) from your supplier before handling 1-
Bromopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-Bromopentane:
Safety Data Sheet and Handling Precautions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b041390#1-bromopentane-safety-data-sheet-sds-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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